Cas no 2411269-20-8 (2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide)

• Product Name: 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide
• CAS No: 2411269-20-8
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• CID: 5357602
• PubChem ID: 146094709
• Update Time: 2025-06-08

2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z3766271831
• 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide
• 2-Chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydroindazol-7-yl)acetamide

• Inchi： 1S/C14H20ClN3O/c15-8-13(19)16-12-7-3-4-10-9-18(17-14(10)12)11-5-1-2-6-11/h9,11-12H,1-8H2,(H,16,19)
• InChI Key： AEUCEKXBSIGOQQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCCC2=CN(C3CCCC3)N=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2
• Topological Polar Surface Area: 46.9

Additional information on 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide

Introduction to 2-Chloro-N-(2-Cyclopentyl-4,5,6,7-Tetrahydro-2H-Indazol-7-yl)acetamide (CAS No. 2411269-20-8)

2-Chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide (CAS No. 2411269-20-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles and is characterized by its unique structural features, which include a chloroacetamide moiety and a cyclopentyl-substituted tetrahydroindazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The indazole scaffold is well-known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the chloroacetamide group in 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide adds further complexity and functionality to the molecule, potentially enhancing its pharmacological profile. Recent studies have highlighted the importance of this compound in various therapeutic areas, making it a subject of intense research.

In terms of synthesis, 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide can be prepared through a multi-step process involving the reaction of 7-amino-2-cyclopentyltetrahydroindazole with chloroacetyl chloride in the presence of a base. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

One of the key areas of interest for 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the anti-cancer properties of 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide have also been investigated. Preclinical studies in animal models have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral therapeutic agent.

Furthermore, the safety profile of 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide has been evaluated in preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys.

In conclusion, 2-chloro-N-(2-cyclopentyl-4,5,6,7-tetrahydro-2H-indazol-7-yl)acetamide (CAS No. 2411269-20-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anti-cancer therapy. Ongoing research continues to explore its full potential and optimize its use in clinical settings.